N2-(4-methoxyphenyl)-N4-phenyl-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride

• IUPAC Name: 2-N-(4-methoxyphenyl)-4-N-phenyl-6-pyrrolidin-1-yl-1,3,5-triazine-2,4-diamine;hydrochloride
• InChI: InChI=1S/C20H22N6O.ClH/c1-27-17-11-9-16(10-12-17)22-19-23-18(21-15-7-3-2-4-8-15)24-20(25-19)26-13-5-6-14-26;/h2-4,7-12H,5-6,13-14H2,1H3,(H2,21,22,23,24,25);1H
• InChI Key: HETNYWXGVKCSSP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=NC(=NC(=N2)NC3=CC=CC=C3)N4CCCC4.Cl
• Molecular Formula: C20H23ClN6O
• Molecular Weight: 398.9 g/mol
• CAS No.: 1179486-33-9

Description

N2-(4-methoxyphenyl)-N4-phenyl-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride is a useful research compound. Its molecular formula is C20H23ClN6O and its molecular weight is 398.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis of New Enantiopure Bicyclic 1,2‐Oxazines : This research discusses the diastereoselective addition of lithiated methoxyallene to chiral cyclic nitrones, leading to N-hydroxy pyrrolidines and further cyclization to bicyclic 1,2-oxazines. Such compounds, including substituted pyrrolidine derivatives, are significant in medicinal chemistry and materials science for their unique properties (Pulz et al., 2003).

• Polyamide and Polyimide Synthesis : Studies have focused on synthesizing aromatic polyamides and polyimides using diamines derived from nucleophilic substitutions and subsequent reactions. These polymers exhibit excellent thermal stability, solubility in polar solvents, and potential for high-performance materials applications (Yang & Lin, 1995).

Electrochemical and Luminescent Properties

• Electrochemical Properties of Aromatic Poly(amine−amide)s : Novel polymers with significant electrochromic behaviors showing high stability and coloration efficiency have been developed. These materials are promising for applications in electronic displays and smart windows (Liou & Lin, 2009).

• Luminescence of Platinum Complexes : Cyclometallated platinum complexes with substituted thienylpyridines have been synthesized, exhibiting strong luminescence. Such materials are valuable for OLEDs and photonic applications, highlighting the importance of precise molecular engineering for desired optical properties (Kozhevnikov et al., 2009).

Drug Delivery and Biological Activity

• Drug Delivery Systems : Research on encapsulating lipophilic pyrenyl derivatives in water-soluble metalla-cages for drug delivery purposes has shown significant cytotoxicity against cancer cells. This innovative approach to drug delivery demonstrates the potential of complex chemical structures in enhancing therapeutic efficacy (Mattsson et al., 2010).

• Antioxidant and Antitumor Activities : Some nitrogen heterocycles have been evaluated for their antioxidant and antitumor activities, indicating the potential of these compounds in developing new therapeutic agents (El-Moneim et al., 2011).

Mechanism of Action

Target of Action

Compounds with a pyrrolidine ring, which is present in this compound, have been widely used by medicinal chemists to obtain compounds for the treatment of human diseases .

Mode of Action

It is known that the pyrrolidine ring and its derivatives can lead to a different biological profile of drug candidates, due to their different binding mode to enantioselective proteins .

Biochemical Pathways

Compounds with a pyrrolidine ring have been reported to have a significant influence on biological activity .

Pharmacokinetics

The introduction of heteroatomic fragments in molecules, such as nitrogen in the pyrrolidine ring, is a useful tool for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .

Result of Action

The spatial orientation of substituents on the pyrrolidine ring can lead to a different biological profile of drug candidates .

Action Environment

The reaction conditions for synthesizing compounds with a pyrrolidine ring are generally mild, making it preferred in many applications .